Cas no 2097980-03-3 ((2-Fluoro-4-phenylbutyl)(methyl)amine hydrochloride)

• Product Name: (2-Fluoro-4-phenylbutyl)(methyl)amine hydrochloride
• CAS No: 2097980-03-3
• MF: C₁₁H₁₇ClFN
• MW: 217.710785627365
• CID: 5726832
• PubChem ID: 122239955
• Update Time: 2025-06-27

(2-Fluoro-4-phenylbutyl)(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-N-methyl-4-phenylbutan-1-amine hydrochloride
• 2-fluoro-N-methyl-4-phenylbutan-1-amine;hydrochloride
• 2097980-03-3
• F2147-5962
• (2-fluoro-4-phenylbutyl)(methyl)amine hydrochloride
• starbld0028362
• AKOS040813110
• Benzenebutanamine, β-fluoro-N-methyl-, hydrochloride (1:1)
• (2-Fluoro-4-phenylbutyl)(methyl)amine hydrochloride

• Inchi： 1S/C11H16FN.ClH/c1-13-9-11(12)8-7-10-5-3-2-4-6-10;/h2-6,11,13H,7-9H2,1H3;1H
• InChI Key： UOZZYOXZHYYECJ-UHFFFAOYSA-N
• SMILES： Cl.FC(CNC)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 217.1033554g/mol
• Monoisotopic Mass: 217.1033554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

(2-Fluoro-4-phenylbutyl)(methyl)amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2-Fluoro-4-phenylbutyl)(methyl)amine hydrochloride

(2-Fluoro-4-phenylbutyl)(methyl)amine hydrochloride: A Comprehensive Overview

(2-Fluoro-4-phenylbutyl)(methyl)amine hydrochloride, with the CAS number 2097980-03-3, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of (2-Fluoro-4-phenylbutyl)(methyl)amine hydrochloride.

Chemical Structure and Properties

(2-Fluoro-4-phenylbutyl)(methyl)amine hydrochloride is a derivative of amines, specifically a substituted butylamine. The presence of a fluorine atom and a phenyl group in its structure imparts unique chemical and physical properties. The fluorine atom, known for its high electronegativity, influences the compound's electronic distribution and reactivity. The phenyl group, on the other hand, contributes to the compound's aromatic character and stability. These structural features make (2-Fluoro-4-phenylbutyl)(methyl)amine hydrochloride an interesting molecule for both academic research and industrial applications.

The compound is typically synthesized through a series of well-defined chemical reactions. One common approach involves the alkylation of an appropriate amine with a fluorinated alkyl halide followed by salt formation with hydrochloric acid. The resulting product is a white crystalline solid that is highly soluble in water and organic solvents such as methanol and ethanol. This solubility profile facilitates its use in various experimental setups and formulations.

Synthesis Methods

The synthesis of (2-Fluoro-4-phenylbutyl)(methyl)amine hydrochloride can be achieved through several synthetic routes, each with its own advantages and challenges. One widely used method involves the reaction of 2-fluoro-4-phenylbutanoyl chloride with methylamine in the presence of a suitable base. The resulting amide is then reduced to form the desired amine, which is subsequently converted to the hydrochloride salt. This multi-step process ensures high yields and purity, making it suitable for large-scale production.

Another approach involves the use of transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling or the Buchwald-Hartwig amination. These methods offer improved selectivity and efficiency, particularly when dealing with complex substrates or sensitive functional groups. Recent advancements in catalysis have further enhanced the feasibility of these synthetic routes, making them increasingly popular in both academic and industrial settings.

Biological Activities

The biological activities of (2-Fluoro-4-phenylbutyl)(methyl)amine hydrochloride have been extensively studied in recent years. One of its most notable properties is its ability to modulate neurotransmitter systems in the central nervous system (CNS). Specifically, it has been shown to interact with serotonin (5-HT) receptors, particularly the 5-HT_1A subtype. This interaction has potential implications for treating mood disorders such as depression and anxiety.

In addition to its effects on serotonin receptors, (2-Fluoro-4-phenylbutyl)(methyl)amine hydrochloride has also been investigated for its anti-inflammatory properties. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

Potential Applications

The diverse biological activities of (2-Fluoro-4-phenylbutyl)(methyl)amine hydrochloride make it a promising candidate for various therapeutic applications. In the field of psychiatry, its ability to modulate serotonin receptors could lead to new treatments for mood disorders. Clinical trials are currently underway to evaluate its efficacy and safety profile in this context.

In parallel, researchers are exploring its anti-inflammatory properties for use in treating chronic inflammatory conditions. Preclinical studies have shown promising results, with the compound demonstrating significant anti-inflammatory effects in animal models. These findings have paved the way for further clinical investigations.

Beyond its therapeutic applications, (2-Fluoro-4-phenylbutyl)(methyl)amine hydrochloride also holds potential as a research tool. Its unique chemical structure and biological activities make it valuable for studying receptor-ligand interactions and signaling pathways in cellular systems. This can provide valuable insights into disease mechanisms and aid in the development of novel therapeutic strategies.

Conclusion

(2-Fluoro-4-phenylbutyl)(methyl)amine hydrochloride, with CAS number 2097980-03-3 strong>, is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure confers distinct properties that make it an attractive candidate for developing new treatments for mood disorders and inflammatory diseases. Ongoing research continues to uncover new aspects of its biological activities, further highlighting its importance in the field of medicinal chemistry.